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Compound of Interest

Compound Name: 1-Methyl-3-phenylpropylamine

Cat. No.: B141231 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 1-
Methyl-3-phenylpropylamine, tailored for researchers, scientists, and drug development

professionals. Adherence to these procedures is critical for ensuring personnel safety and

environmental compliance.

Immediate Safety Information
1-Methyl-3-phenylpropylamine is a hazardous chemical that requires careful handling at all

times. It is classified as acutely toxic if swallowed or in contact with skin, causes severe skin

burns and eye damage, and is harmful to aquatic life with long-lasting effects[1].

Emergency First Aid:

Eye Contact: Immediately rinse with plenty of water, including under the eyelids, for at least

15 minutes. Seek immediate medical attention[2].

Skin Contact: Take off all contaminated clothing immediately and wash the affected area with

plenty of soap and water for at least 15 minutes. Immediate medical attention is required[2].

Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. If the person

is not breathing, give artificial respiration and consult a doctor immediately[2]. Do not use

mouth-to-mouth resuscitation if the chemical was ingested or inhaled[2].
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Ingestion: Rinse the mouth with water. Do NOT induce vomiting[2]. Never give anything by

mouth to an unconscious person and call a poison control center or doctor immediately[2].

Personal Protective Equipment (PPE): Always handle 1-Methyl-3-phenylpropylamine inside a

certified chemical fume hood[3]. The following PPE must be worn:

Chemical safety goggles or a face shield[3].

A fully-buttoned laboratory coat[3].

Chemically resistant gloves (e.g., nitrile, neoprene, or butyl rubber)[3].

For non-routine operations or where splashes are possible, additional protective clothing

may be necessary.

Hazard Classification and Storage Data
The following table summarizes key hazard and regulatory data for 1-Methyl-3-
phenylpropylamine.
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Category Data Point Reference

GHS Hazard Statements H301: Toxic if swallowed [1]

H311: Toxic in contact with

skin
[1]

H314: Causes severe skin

burns and eye damage
[1]

H412: Harmful to aquatic life

with long lasting effects
[1]

Signal Word Danger

Storage Class Code

6.1A: Combustible, acute toxic

Cat. 1 and 2 / very toxic

hazardous materials

Incompatibilities

Strong oxidizing agents, acids,

acid chlorides, acid

anhydrides, mercury,

nitromethane. Corrosive to

copper, zinc alloys, and

aluminum.

[3]

RCRA Regulation
Regulated as hazardous waste

from the point of generation.
[4][5][6]

Satellite Accumulation Area

(SAA) Limits

Max 55 gallons of hazardous

waste; Max 1 quart of acutely

toxic waste.

[6]

Storage Time Limit in SAA

Up to 12 months, provided

accumulation limits are not

exceeded.

[6][7]

Step-by-Step Disposal Protocol
Disposal of 1-Methyl-3-phenylpropylamine must be handled as hazardous waste through

your institution's Environmental Health & Safety (EH&S) office. Never discharge this chemical
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into sewer systems or regular trash[2].

Step 1: Waste Collection
Select a Container: Use a designated, compatible waste container. Plastic containers are

preferred[6]. The container must be in good condition, leak-proof, and have a secure, tight-

fitting cap[4][8]. The original product container can be used if it is in good condition[8].

Segregate Waste: Do not mix 1-Methyl-3-phenylpropylamine waste with incompatible

materials[3][9]. Store it in a separate, dedicated container.

Aqueous vs. Solvent: Keep aqueous waste separate from solvent waste[9].

Step 2: Labeling the Waste Container
Initial Labeling: As soon as the first drop of waste is added, affix a "HAZARDOUS WASTE"

label provided by your institution's EH&S department[8][9].

Content Identification: Clearly list all constituents by their full chemical names and their

approximate percentages on the label[8][9]. Do not use abbreviations or chemical formulas.

Date the Container: Write the date when waste is first added to the container[9].

Step 3: Storing the Waste Container
Designated Area: Store the waste container in a designated Satellite Accumulation Area

(SAA) that is at or near the point of waste generation[6][8].

Secure Closure: Keep the waste container tightly closed at all times, except when you are

actively adding waste[6][8]. Do not leave funnels in the container opening[9].

Secondary Containment: Place the waste container in a secondary containment bin to

prevent spills from spreading[4]. This is especially important for liquid waste.

Monitor Fill Level: Do not overfill the container. Leave adequate headspace (at least 10%) to

allow for expansion.

Step 4: Arranging for Disposal
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Request Pickup: Once the container is full or you are finished generating this waste stream,

submit a chemical waste pickup request to your institution's EH&S department.

Final Disposal Method: The waste will be removed by trained professionals for final disposal,

which is typically high-temperature incineration at a licensed chemical destruction facility[2].

Spill and Leak Procedures
Evacuate and Alert: In case of a spill, immediately alert personnel in the area and evacuate if

necessary. Remove all sources of ignition[2].

Assess the Spill: For small spills, trained laboratory personnel may proceed with cleanup.

For large spills, contact your institution's emergency response team or EH&S immediately.

Wear Proper PPE: Don full PPE, including respiratory protection if required, before

attempting cleanup.

Contain and Absorb: Cover the spill with an inert, dry absorbent material (e.g., vermiculite,

sand, or chemical absorbent pads). Do not use combustible materials.

Collect Waste: Using spark-proof tools, carefully collect the absorbed material and place it

into a labeled hazardous waste container[2][3].

Decontaminate: Clean the spill area thoroughly.

Dispose: Treat all spill cleanup materials as hazardous waste and dispose of them through

EH&S.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 1-
Methyl-3-phenylpropylamine waste.
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Caption: Workflow for the safe handling and disposal of 1-Methyl-3-phenylpropylamine
waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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